2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C19H16FN3O2S/c1-13-7-8-15(11-16(13)20)23-10-9-21-18(19(23)25)26-12-17(24)22-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: RLIKPLXNOPCAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC=CC=C3)F
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 899759-25-2

Description

2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C19H16FN3O2S and its molecular weight is 369.41. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods and Derivatives

• A study focused on the synthesis of novel derivatives with anti-inflammatory activity by incorporating different substituents into the compound structure, indicating the versatility of pyrazin derivatives in drug design and synthesis (Sunder & Maleraju, 2013).
• Research on flavoured compounds, although not directly related, demonstrates the methodology for synthesizing and evaluating novel chemical entities, which could be applied in the development of derivatives of the specified compound for various scientific applications (Younes et al., 2018).

Biological Evaluation and Potential Therapeutic Uses

• Exploration of the antibacterial and antifungal activities of N-phenylacetamide derivatives, suggesting potential antimicrobial applications for structurally related compounds (Lu et al., 2020).
• Investigations into the metabolism and pharmacokinetics of flutamide and its derivatives have revealed insights into drug metabolism, which could be relevant for understanding the pharmacological properties of related compounds (Watanabe et al., 2009).

Chemical Properties and Photoreactions

• A study on the photoreactions of flutamide highlights the importance of understanding the photostability and photo-induced transformations of pharmaceutical compounds, which could be relevant for assessing the stability of related chemicals (Watanabe, Fukuyoshi, & Oda, 2015).

Chemoselective Synthesis and Catalysis

• Research demonstrating the chemoselective acetylation of aminophenols presents a methodology that could potentially be applied in the synthesis or modification of the target compound to enhance its properties or develop new derivatives (Magadum & Yadav, 2018).

Mechanism of Action

The mechanism of action of this compound is not known, as it is a novel compound. If it has biological activity, it could potentially interact with various enzymes or receptors in the body, but this would need to be determined experimentally.

Safety and Hazards

The safety and hazards of this compound are not known. As with any chemical, it should be handled with care, using appropriate personal protective equipment, and any waste should be disposed of according to local regulations.